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Compound of Interest

Compound Name: AS2553627

Cat. No.: B605612 Get Quote

AS2553627 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility and handling of AS2553627, a

potent phosphoinositide 3-kinase (PI3K) inhibitor.

Frequently Asked Questions (FAQs)
Q1: What is AS2553627 and what is its mechanism of action?

AS2553627 is a small molecule inhibitor of phosphoinositide 3-kinases (PI3Ks). The

PI3K/AKT/mTOR pathway is a crucial intracellular signaling cascade that regulates a wide

range of cellular processes, including cell growth, proliferation, survival, and metabolism.[1][2]

In many types of cancer, this pathway is overactivated, contributing to tumor development and

progression. AS2553627 exerts its effects by blocking the activity of PI3K, thereby inhibiting the

downstream signaling of AKT and mTOR.

Below is a diagram illustrating the PI3K/AKT/mTOR signaling pathway and the point of

inhibition by AS2553627.
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Precipitation Observed
in Aqueous Solution

Final DMSO concentration > 0.5%?

Reduce DMSO concentration by
using a more concentrated stock

or serial dilutions.

Yes

AS2553627 concentration too high?

No

Problem Resolved

Lower the final concentration of AS2553627.

Yes

Inadequate mixing upon dilution?

No

Add stock solution to medium while vortexing
or pipette mix immediately.

Yes

Consider using a formulation with
solubilizing agents (e.g., Tween, Pluronic).

Consult literature for compatibility.

No

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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